Cas no 7770-09-4 (1,3-Dimyristin)

• Product Name: 1,3-Dimyristin
• CAS No: 7770-09-4
• Molecular Formula: C₃₁H₆₀O₅
• Molecular Weight: 512.80500
• CID: 983696
• PubChem ID: 82201

1,3-Dimyristin Properties

Names and Identifiers

• 1,3-dimyristin (c14:0)
• 1,3-Dimyristin
• 1,2,3-Propanetriol 1,3-dimyristate
• 1,3-bis-myristoyloxy-propan-2-ol
• 1,3-dimyristoylglycerine
• 1,3-dimyristoylglycerol
• 1,3-di-O-tetradecanoylglycerol
• 1,3-ditetradecanoylglycerol
• 1,3-ditetradecanoyl-rac-glycerol
• 1-O,3-O-Dimyristoyl-L-glycerol
• 2-hydroxypropane-1,3-diyl dimyristate
• Dimyristic acid 2-hydroxy-1,3-propanediyl ester
• DIMYRISTIN 1-3 ISOMER
• glyceryl 1,3-dimyristate
• 2-Hydroxypropane-1,3-diyl ditetradecanoate
• 1,3-Dimyristin, ~99%
• dimyristin
• (2-hydroxy-3-tetradecanoyloxypropyl) tetradecanoate
• NS00044591
• 2-HYDROXY-3-TETRADECANOYLOXYPROPYL) TETRADECANOATE
• NSC 404226
• NSC-404226
• 7770-09-4
• JADYBWICRJWGBW-UHFFFAOYSA-N
• CS-0185809
• DG(14:0/0:0/14:0)
• 2-Hydroxy-3-(tetradecanoyloxy)propyl myristate #
• UNII-D8G6O94TLM
• NSC404226
• Tetradecanoic acid, 2-hydroxy-1,3-propanediyl ester
• HY-W127588
• DAG(14:0/0:0/14:0)
• 1-Tetradecanoyl-3-tetradecanoyl-sn-glycerol
• 1-Myristoyl-3-myristoyl-sn-glycerol
• 1,3-DIMYRISTIN (C14
• Diacylglycerol(14:0/0:0/14:0)
• D8G6O94TLM
• 1,3-Dimyristoyl-glycerol
• 2-Hydroxy-3-(tetradecanoyloxy)propyl myristate
• EINECS 231-864-9
• Q27276244
• SCHEMBL2733835
• DTXSID30228331
• G61770
• 2-HYDROXY-3-(TETRADECANOYLOXY)PROPYL TETRADECANOATE
• DTXCID50150822

• InChIKey： JADYBWICRJWGBW-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-27-29(32)28-36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3
• SMILES： CCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 512.44400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 30
• Monoisotopic Mass: 512.44407501g/mol
• Heavy Atom Count: 36
• Complexity: 438
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 8.83590
• PSA: 72.83000
• Boiling Point: 585.4±17.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 170.0±14.4 °C
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols